3-(1H-benzotriazol-1-yl)-N'-[(E)-{4-[bis(2-chloroethyl)amino]phenyl}methylidene]propanehydrazide

• Molecular Formula: C20H22Cl2N6O
• Molecular Weight: 433.3 g/mol
• IUPAC Name: 3-(benzotriazol-1-yl)-N-[(E)-[4-[bis(2-chloroethyl)amino]phenyl]methylideneamino]propanamide
• InChI: InChI=1S/C20H22Cl2N6O/c21-10-13-27(14-11-22)17-7-5-16(6-8-17)15-23-25-20(29)9-12-28-19-4-2-1-3-18(19)24-26-28/h1-8,15H,9-14H2,(H,25,29)/b23-15+
• InChI Key: PZLHZWGSOUFNNV-HZHRSRAPSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N=NN2CCC(=O)N/N=C/C3=CC=C(C=C3)N(CCCl)CCCl
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CCC(=O)NN=CC3=CC=C(C=C3)N(CCCl)CCCl

Description

3-(1H-benzotriazol-1-yl)-N’-[(E)-{4-[bis(2-chloroethyl)amino]phenyl}methylidene]propanehydrazide is a complex organic compound that features a benzotriazole moiety linked to a hydrazide group through a propyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-benzotriazol-1-yl)-N’-[(E)-{4-[bis(2-chloroethyl)amino]phenyl}methylidene]propanehydrazide typically involves multiple steps:

Formation of Benzotriazole Moiety: The benzotriazole ring can be synthesized from o-phenylenediamine and sodium nitrite in acidic conditions.

Linking to Propanehydrazide: The benzotriazole is then linked to a propanehydrazide through a condensation reaction.

Introduction of Bis(2-chloroethyl)amino Group:

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzotriazole moiety.

Reduction: Reduction reactions can occur at the hydrazide group.

Substitution: The bis(2-chloroethyl)amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield benzotriazole derivatives, while reduction could produce various hydrazine derivatives.

Scientific Research Applications

3-(1H-benzotriazol-1-yl)-N’-[(E)-{4-[bis(2-chloroethyl)amino]phenyl}methylidene]propanehydrazide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor.

Medicine: Investigated for its anticancer properties due to the presence of the bis(2-chloroethyl)amino group, which is known for its alkylating activity.

Mechanism of Action

The mechanism of action of 3-(1H-benzotriazol-1-yl)-N’-[(E)-{4-[bis(2-chloroethyl)amino]phenyl}methylidene]propanehydrazide involves several molecular targets and pathways:

Alkylation: The bis(2-chloroethyl)amino group can alkylate DNA, leading to cross-linking and inhibition of DNA replication.

Enzyme Inhibition: The benzotriazole moiety can inhibit certain enzymes by binding to their active sites.

Signal Transduction: The compound may interfere with cellular signaling pathways, leading to apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

1H-Benzotriazole: A simpler compound with similar benzotriazole moiety.

N,N-bis(2-chloroethyl)aniline: Contains the bis(2-chloroethyl)amino group but lacks the benzotriazole and hydrazide components.

Propanehydrazide: A simpler hydrazide compound without the benzotriazole and bis(2-chloroethyl)amino groups.

Uniqueness

3-(1H-benzotriazol-1-yl)-N’-[(E)-{4-[bis(2-chloroethyl)amino]phenyl}methylidene]propanehydrazide is unique due to its combination of benzotriazole, hydrazide, and bis(2-chloroethyl)amino groups, which confer a range of chemical reactivity and biological activity not found in simpler compounds.